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Compound of Interest

Compound Name: 2-Hexylcinnamyl-alcohol-d5

Cat. No.: B12382468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Hexylcinnamyl-alcohol-d5, a

deuterated stable isotope of 2-Hexylcinnamyl alcohol. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, potential applications, and relevant experimental protocols.

The guide emphasizes the utility of this compound in pharmacokinetic and metabolic studies,

particularly as an internal standard for quantitative analysis.

Introduction
2-Hexylcinnamyl-alcohol-d5 is the deuterated analog of 2-Hexylcinnamyl alcohol, a derivative

of cinnamaldehyde. The replacement of five hydrogen atoms with deuterium on the phenyl ring

provides a stable isotopic label, making it an invaluable tool in analytical chemistry and

pharmaceutical research. Deuterated compounds are chemically similar to their non-deuterated

counterparts but possess a greater mass. This mass difference allows for their differentiation in

mass spectrometry-based assays, making them ideal internal standards for ensuring the

accuracy and precision of quantitative bioanalysis.[1]

The strategic incorporation of deuterium can also significantly impact the metabolic fate of a

molecule. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, leading to a

slower rate of metabolic cleavage by enzymes such as the cytochrome P450 (CYP) family. This
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phenomenon, known as the kinetic isotope effect, can lead to an improved pharmacokinetic

profile, including a longer half-life and reduced formation of toxic metabolites.[2][3]

Chemical and Physical Properties
The fundamental properties of 2-Hexylcinnamyl-alcohol-d5 are summarized in the table

below.

Property Value Reference

CAS Number 1044744-19-5 (Unlabeled) [Clearsynth]

Chemical Formula C₁₅H₁₇D₅O [Clearsynth]

Molecular Weight 223.37 g/mol [Clearsynth]

IUPAC Name
(E)-2-(benzylidene-d5)octan-1-

ol
[Clearsynth]

Appearance
Not specified (likely a liquid or

low-melting solid)
-

Solubility
Not specified (expected to be

soluble in organic solvents)
-

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 2-Hexylcinnamyl-alcohol-
d5 is not readily available in published literature, a plausible synthetic route can be devised

based on established organic chemistry principles and methods for preparing similar

deuterated compounds. The proposed synthesis involves a two-step process starting from

commercially available benzaldehyde-d5.

Proposed Synthesis Workflow
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Proposed Synthesis of 2-Hexylcinnamyl-alcohol-d5

Step 1: Aldol Condensation Step 2: Reduction

Benzaldehyde-d5

α-Hexylcinnamaldehyde-d5

Base (e.g., NaOH or KOH)

Octanal α-Hexylcinnamaldehyde-d5

2-Hexylcinnamyl-alcohol-d5

Reducing Agent (e.g., NaBH4)

ABC Transporter (e.g., P-gp) Extracellular

ATP
hydrolysis

Chemotherapeutic Drug

Increased Intracellular
Drug Concentration

α-HexylcinnamaldehydeIntracellular Drug Efflux Inhibition

Enhanced Cancer
Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Hexylcinnamyl-
alcohol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382468#2-hexylcinnamyl-alcohol-d5-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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